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Compound of Interest

Compound Name: IRAK4-IN-7

Cat. No.: B606448 Get Quote

Essential Safety and Handling Guide for IRAK4-
IN-7
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with IRAK4-IN-7, a selective and potent inhibitor of

Interleukin-1 Receptor-Associated Kinase 4. The following procedures are designed to ensure

the safe handling, use, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling IRAK4-IN-7, whether in solid form or in solution, adherence to the following

personal protective equipment guidelines is mandatory to minimize exposure and ensure

personal safety.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield where

splashing is a risk.

Hand Protection

Chemical-resistant gloves (e.g., nitrile). Gloves

should be inspected before use and changed

frequently.

Body Protection

A fully buttoned laboratory coat. For larger

quantities or tasks with a higher risk of spillage,

a chemical-resistant apron should be worn.

Respiratory Protection

When handling the powdered form, a NIOSH-

approved respirator (e.g., N95) is

recommended. All work with the powder must

be conducted in a certified chemical fume hood.

Foot Protection
Closed-toe shoes must be worn in the

laboratory at all times.

Operational Plan: Step-by-Step Guidance
1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, eye protection) when opening the package in a

well-ventilated area, preferably within a chemical fume hood.

Confirm that the container is properly sealed and that the product information matches the

order.

2. Storage:

Store IRAK4-IN-7 in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.[1]
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Keep away from incompatible materials such as strong oxidizing agents.

3. Preparation of Stock Solutions:

All weighing of the powdered compound and preparation of stock solutions must be

performed in a certified chemical fume hood to minimize the risk of inhalation.

Use a calibrated analytical balance and appropriate weighing tools.

IRAK4-IN-7 is often supplied as a solution in DMSO.[1] If preparing a solution, select a

suitable solvent based on the experimental requirements and the compound's solubility.

When dissolving, add the solvent slowly and ensure the container is capped to prevent

aerosolization.

4. Experimental Use:

When using IRAK4-IN-7 in cell culture or other experimental systems, perform all

manipulations within a biological safety cabinet (BSC) or a chemical fume hood.

Ensure that all equipment, such as pipette tips and culture plates, that comes into contact

with the compound is decontaminated or disposed of as hazardous waste.

Avoid the generation of aerosols.

5. Disposal Plan:

All waste materials contaminated with IRAK4-IN-7, including unused solutions, contaminated

labware (e.g., pipette tips, tubes), and PPE, must be disposed of as hazardous chemical

waste.

Collect waste in clearly labeled, sealed containers.

If dissolved in DMSO, the waste should be handled as a flammable organic solvent mixture.

Follow all institutional and local regulations for the disposal of hazardous chemical waste. Do

not pour down the drain.
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Quantitative Data for IRAK4-IN-7
Property Value

Molecular Formula C₂₁H₁₉N₇O₃[1][2]

Molecular Weight 417.42 g/mol [2]

CAS Number 1801343-74-7[1][2]

Purity >98%

Storage Temperature -20°C[1]

Appearance A crystalline solid

Solubility Soluble in DMSO

IRAK4 Signaling Pathway and Inhibition by IRAK4-
IN-7
IRAK4 is a critical kinase in the signaling pathways of Toll-like receptors (TLRs) and the

Interleukin-1 receptor (IL-1R), which are essential for the innate immune response.[3][4] Upon

activation by pathogen-associated molecular patterns (PAMPs) or IL-1, these receptors recruit

the adaptor protein MyD88, which in turn recruits and activates IRAK4.[3][5] Activated IRAK4

then phosphorylates IRAK1, initiating a cascade that leads to the activation of downstream

transcription factors like NF-κB and AP-1, and the subsequent production of pro-inflammatory

cytokines.[5] IRAK4-IN-7 acts as a selective inhibitor of IRAK4, blocking its kinase activity and

thereby preventing the downstream signaling events that lead to an inflammatory response.
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MyD88-dependent TLR/IL-1R signaling pathway and the inhibitory action of IRAK4-IN-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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